Cas no 298700-57-9 ((-)-egcg-4'-o-me)

(-)-egcg-4'-o-me Properties

Names and Identifiers

• (-)-egcg-4'-o-me
• (-)-EPIGALLOCATECHIN-4'-O-METHYL ETHER GALLATE
• SCHEMBL13337026
• CHEBI:70256
• CHEMBL1093050
• Q27138595
• [(2R,3R)-2-(3,5-dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
• 298700-57-9
• 4'-O-methylepigallocatechin-3-O-gallate
• +Expand

• InChIKey： NPUWDJQZPQKPAA-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H20O11/c1-32-22-16(28)2-9(3-17(22)29)21-19(8-12-13(25)6-11(24)7-18(12)33-21)34-23(31)10-4-14(26)20(30)15(27)5-10/h2-7,19,21,24-30H,8H2,1H3
• SMILES： COc1c(O)cc(cc1O)C1Oc2cc(O)cc(O)c2CC1OC(=O)c1cc(O)c(O)c(O)c1

Computed Properties

• Exact Mass: 472.10100
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 472.101
• Heavy Atom Count: 34
• Complexity: 682
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 186A^2

Experimental Properties

• LogP: 2.53620
• PSA: 186.37000